Cas no 1806234-89-8 (3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1806234-89-8
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4836933
• Update Time: 2025-06-27

3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-6(12)4(7(14)15)2-5(13-3)16-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： WWOLNRYIPBRILW-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC(=CC=1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806234-89-8)

3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806234-89-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of the iodo, methyl, and trifluoromethoxy substituents, along with the pyridine-4-carboxylic acid core, imparts distinct chemical and biological properties that make it a valuable building block in drug discovery.

The chemical structure of 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid is composed of a pyridine ring with a carboxylic acid group at the 4-position. The 3-position is substituted with an iodo group, while the 2-position bears a methyl group. The 6-position is occupied by a trifluoromethoxy group, which is known for its electron-withdrawing properties and can significantly influence the compound's reactivity and biological activity. These structural elements collectively contribute to the compound's unique chemical behavior and potential pharmacological properties.

In recent years, there has been a growing interest in the use of halogenated pyridine derivatives in medicinal chemistry. The presence of the iodo group in 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid makes it particularly attractive for radiolabeling studies and as a precursor for the synthesis of radiopharmaceuticals. Iodinated compounds are often used in nuclear medicine for diagnostic imaging and therapeutic applications due to their ability to target specific tissues or organs.

The trifluoromethoxy group, another key feature of this compound, is known for its strong electron-withdrawing effect, which can modulate the electronic properties of the molecule. This property is crucial in designing drugs that require specific interactions with biological targets, such as enzymes or receptors. The trifluoromethoxy group can also enhance the metabolic stability and bioavailability of drug candidates, making it an important functional group in drug design.

The carboxylic acid functionality at the 4-position of the pyridine ring provides additional opportunities for chemical modification. Carboxylic acids are versatile functional groups that can be readily converted into various derivatives, such as esters, amides, and salts. These derivatives can be tailored to optimize the pharmacokinetic and pharmacodynamic properties of potential drug candidates. For example, esterification can improve solubility and permeability, while amide formation can enhance binding affinity to target proteins.

In terms of synthetic accessibility, 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid can be synthesized through well-established routes in organic chemistry. One common approach involves the sequential introduction of substituents onto a pyridine scaffold. For instance, starting from a commercially available pyridine derivative, selective functionalization steps can be employed to introduce the iodo, methyl, and trifluoromethoxy groups followed by carboxylation at the 4-position. This modular synthesis strategy allows for efficient and scalable production of the compound.

The biological activity of 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid has been explored in various preclinical studies. Research has shown that this compound exhibits promising activity against certain cancer cell lines, particularly those overexpressing specific kinases or receptors. The mechanism of action is thought to involve modulation of signaling pathways that are critical for cell proliferation and survival. Additionally, studies have demonstrated that this compound can inhibit enzymatic activities associated with inflammation and oxidative stress, suggesting potential applications in treating inflammatory diseases.

Beyond its direct biological effects, 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid serves as an important intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it can be used as a building block in combinatorial chemistry approaches to generate libraries of structurally diverse compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds with improved potency and selectivity.

In conclusion, 3-Iodo-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806234-89-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.